Cas no 1518003-09-2 (tert-butyl({[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl})amine)

• Product Name: tert-butyl({[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl})amine
• CAS No: 1518003-09-2
• MF: C₁₀H₁₈FN₃
• MW: 199.26842546463
• CID: 6224076
• PubChem ID: 80694975
• Update Time: 2025-10-31

tert-butyl({[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl})amine Chemical and Physical Properties

Names and Identifiers

• AKOS019261965
• 1518003-09-2
• EN300-765842
• tert-butyl({[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl})amine

• Inchi： 1S/C10H18FN3/c1-10(2,3)12-6-9-7-13-14(8-9)5-4-11/h7-8,12H,4-6H2,1-3H3
• InChI Key： GPBPSYBZFQHWME-UHFFFAOYSA-N
• SMILES： FCCN1C=C(C=N1)CNC(C)(C)C

Computed Properties

• Exact Mass: 199.14847575g/mol
• Monoisotopic Mass: 199.14847575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on tert-butyl({[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl})amine

Professional Introduction to Compound with CAS No. 1518003-09-2 and Product Name: tert-butyl({[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl})amine

The compound with the CAS number 1518003-09-2 and the product name tert-butyl({[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl})amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of a tert-butyl group and a pyrazole moiety with a fluoroethyl substituent makes it a versatile scaffold for designing novel bioactive molecules.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The pyrazole ring is a well-known pharmacophore that appears in numerous FDA-approved drugs due to its ability to interact with biological targets. In particular, the fluoroethyl substituent introduces additional electronic and steric properties that can modulate the binding affinity and selectivity of the compound. This makes tert-butyl({[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl})amine a promising candidate for further exploration in therapeutic applications.

The tert-butyl group in the molecular structure contributes to the stability of the compound, enhancing its suitability for synthetic transformations and long-term storage. This stability is particularly important in pharmaceutical applications where chemical integrity over extended periods is crucial. The combination of these structural features suggests that this compound may exhibit unique pharmacological properties, making it an attractive subject for further investigation.

Current research trends indicate that compounds incorporating fluorine atoms are increasingly being explored for their improved metabolic stability and bioavailability. The fluoroethyl group in tert-butyl({[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl})amine aligns with this trend, potentially offering advantages over non-fluorinated analogs. Studies have shown that fluorine substitution can enhance binding interactions by increasing lipophilicity and reducing metabolic degradation. This could make the compound more effective when administered orally or through other routes of administration.

In addition to its structural features, the compound's potential biological activity has been a focus of recent studies. The pyrazole moiety is known to interact with various enzymes and receptors, making it a valuable component in drug design. Preliminary experiments have suggested that tert-butyl({[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl})amine may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. These findings are particularly relevant given the increasing interest in developing drugs that target inflammation-related diseases.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These methods not only improve the efficiency of synthesis but also allow for greater control over the stereochemistry of the product, which is critical for biological activity.

As research continues, the potential applications of tert-butyl({[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl})amine are likely to expand. The compound's unique structural features make it a versatile tool for medicinal chemists seeking to develop new therapeutic agents. Its ability to modulate biological targets while maintaining chemical stability positions it as a promising candidate for further development.

The integration of computational methods into drug discovery has also played a significant role in understanding the properties of this compound. Molecular modeling studies have provided insights into how the tert-butyl group, pyrazole moiety, and fluoroethyl substituent interact with biological targets. These studies help predict potential side effects and optimize dosing regimens, ensuring that the compound is safe and effective when used therapeutically.

In conclusion, tert-butyl({[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl})amine (CAS No. 1518003-09-2) represents a significant advancement in pharmaceutical chemistry. Its complex molecular structure, characterized by key features such as the tert-butyl group, pyrazole moiety, and fluoroethyl substituent, makes it a versatile scaffold for designing novel bioactive molecules. Recent research highlights its potential applications in drug development, particularly in targeting inflammatory pathways and other therapeutic areas.